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Compound of Interest

Compound Name: MSC 2032964A

Cat. No.: B1677544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MSC 2032964A is a potent and selective inhibitor of Apoptosis Signal-regulating Kinase 1

(ASK1), a key component of the mitogen-activated protein kinase (MAPK) signaling pathway.

ASK1 is activated in response to various stressors, including oxidative stress, and plays a

crucial role in inflammation and apoptosis.[1] Due to its role in cellular stress responses, MSC
2032964A is a valuable tool for research in areas such as neuroinflammation and other

inflammatory diseases. These application notes provide a detailed protocol for the preparation

of MSC 2032964A stock solutions and guidelines for its use in cell-based assays.

Chemical Properties
A summary of the key chemical properties of MSC 2032964A is provided in the table below.
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Property Value Source

CAS Number 1124381-43-6 [1]

Molecular Weight 362.31 g/mol [1]

Formula C₁₆H₁₃F₃N₆O [1]

Solubility Soluble in DMSO [1]

Purity >99% N/A

Stock Solution Preparation
The following table provides volumes for preparing stock solutions of MSC 2032964A in DMSO

at various standard concentrations.

Desired Stock
Concentration

Mass of MSC 2032964A Volume of DMSO to Add

1 mM 1 mg 2.76 mL

5 mM 1 mg 0.552 mL

10 mM 1 mg 0.276 mL

1 mM 5 mg 13.80 mL

5 mM 5 mg 2.76 mL

10 mM 5 mg 1.38 mL

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of MSC 2032964A.

Materials:

MSC 2032964A powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Optional: Ultrasonic bath

Procedure:

Weighing: Accurately weigh out the desired amount of MSC 2032964A powder (e.g., 1 mg)

and place it in a sterile microcentrifuge tube.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

tube containing the MSC 2032964A powder. For 1 mg of MSC 2032964A to make a 10 mM

stock, add 276 µL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly until the powder is completely

dissolved. If necessary, gently warm the solution to 37°C or use an ultrasonic bath to aid

dissolution.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Application Notes
MSC 2032964A has been demonstrated to be a potent inhibitor of ASK1 with an IC₅₀ of 93 nM.

[2] It is a valuable tool for investigating the role of the ASK1 signaling pathway in various

cellular processes.

In Vitro Cell-Based Assays
For in vitro studies, MSC 2032964A can be used to probe the involvement of ASK1 in signaling

cascades. A common application is in cell-based assays to assess its impact on downstream

targets.
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Working Concentration: The optimal working concentration of MSC 2032964A will vary

depending on the cell type and experimental conditions. It is recommended to perform a

dose-response experiment to determine the optimal concentration for your specific assay. A

starting point for many cell-based assays can be in the range of 1-10 µM. For instance, a

concentration of 10 µM has been effectively used to block LPS-induced ASK1 and p38

phosphorylation in cultured mouse astrocytes.[1]

Control: A vehicle control (DMSO) should always be included in experiments at the same

final concentration as the MSC 2032964A-treated samples.

Experimental Protocol: Inhibition of LPS-Induced ASK1
Phosphorylation in Astrocytes
This protocol provides a general guideline for an experiment to test the inhibitory effect of MSC
2032964A on lipopolysaccharide (LPS)-induced ASK1 phosphorylation in cultured astrocytes.

Materials:

Cultured mouse astrocytes

Complete culture medium

MSC 2032964A stock solution (e.g., 10 mM in DMSO)

Lipopolysaccharide (LPS)

Phosphate-buffered saline (PBS)

Lysis buffer

Primary antibodies (e.g., anti-phospho-ASK1, anti-ASK1, anti-phospho-p38, anti-p38)

Secondary antibodies

Western blot reagents and equipment

Procedure:
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Cell Seeding: Seed astrocytes in appropriate culture plates and allow them to adhere and

grow to the desired confluency.

Pre-treatment: Pre-treat the cells with the desired concentration of MSC 2032964A (e.g., 10

µM) or vehicle (DMSO) for a specified period (e.g., 90 minutes).[1]

Stimulation: Induce ASK1 activation by treating the cells with LPS (e.g., 10 µg/mL) for a

specific duration (e.g., 30 minutes).[1]

Cell Lysis: Wash the cells with ice-cold PBS and then lyse them using an appropriate lysis

buffer to extract total protein.

Western Blotting: Perform western blotting to analyze the phosphorylation status of ASK1

and its downstream target p38.
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Caption: The ASK1 signaling pathway and the inhibitory action of MSC 2032964A.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing and storing MSC 2032964A stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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